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Compound of Interest

Compound Name: Tris(2-chloroisopropyl) phosphate

Cat. No.: B116902

For Immediate Use by Laboratory Professionals

This guide provides essential safety and logistical information for handling Tris(2-
chloroisopropyl) phosphate (TCPP) in a laboratory setting. Adherence to these procedures is
critical for ensuring personal safety, maintaining a safe work environment, and complying with
regulations. The following sections detail the necessary personal protective equipment (PPE),
step-by-step operational plans for handling and disposal, and emergency spill response
protocols.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent skin contact, eye exposure, and
inhalation of Tris(2-chloroisopropyl) phosphate.
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Protection Type Specification Notes

) ) Double gloving is
Chemical-resistant gloves
o recommended for extended
(Nitrile or Butyl rubber )
) ) handling. Gloves must be
Hand Protection recommended) with a ,
i inspected before use and
breakthrough time greater than , _ _
) changed immediately if
60 minutes. )
contaminated.[1]

_ o Must conform to EN 166 (EU)
) Tightly fitting safety goggles or
Eye Protection ] or NIOSH (US) standards to
a face shield. )
protect against splashes.[2]

] Should be worn over personal
) ] Impervious laboratory coat or ) )
Skin and Body Protection ) ) clothing to prevent skin
chemical-resistant apron.
contact.[2]

Required when working
outside of a chemical fume

] hood, if ventilation is
NIOSH-approved respirator ) ]
) ) ] ) inadequate, or if exposure
Respiratory Protection with organic vapor (OV) o
) limits are exceeded. A full-face
cartridges. ) )
respirator may be necessary in

case of spills or aerosol

generation.

Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure risk and maintain the
chemical's stability.

Handling Protocol

e Ventilation: Always handle Tris(2-chloroisopropyl) phosphate in a well-ventilated area,
preferably within a chemical fume hood.[1][3]

e Avoid Contact: Prevent all personal contact with the chemical, including inhalation of vapors
and direct contact with skin and eyes.[1]
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» Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[2] Wash hands

thoroughly with soap and water after handling.[1]

e Equipment: Use non-sparking tools and ensure all equipment is electrically grounded to
prevent static discharge.[4]

Storage Protocol

o Container: Store in the original, tightly sealed container.[1]

e Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[1]

e Separation: Store away from foodstuff containers.[1]

 Integrity: Regularly inspect containers for leaks or physical damage.[1]

Disposal Plan: Waste Management and
Decontamination

All Tris(2-chloroisopropyl) phosphate waste, including contaminated materials, must be
treated as hazardous waste.

Waste Disposal Workflow
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Collect Waste in
Designated Container

i

Label Container as
'Hazardous Waste:
Tris(2-chloroisopropyl) phosphate’

Store in a Secure,
Ventilated Area

Contact Environmental
Health & Safety (EHS)

i

Arrange for Professional
Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the disposal of Tris(2-chloroisopropyl) phosphate waste.

Step-by-Step Disposal Procedure

» Collection: Collect all liquid and solid waste contaminated with Tris(2-chloroisopropyl)
phosphate in a designated, leak-proof, and clearly labeled hazardous waste container.[1][4]
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Labeling: Affix a hazardous waste label to the container, clearly identifying the contents as
"Hazardous Waste: Tris(2-chloroisopropyl) phosphate".

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,
away from incompatible materials.

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal service to arrange for pickup and
disposal.[3] Do not discharge to sewer systems.[4]

Contaminated PPE: Dispose of all contaminated PPE, such as gloves and lab coats, as
hazardous waste in the same designated container.

Decontamination Protocol

Surface Cleaning: For routine decontamination of laboratory surfaces, wipe the area with
ethanol, followed by a thorough washing with soap and water.

Equipment: For equipment decontamination, first, remove any gross contamination with a
disinfectant-soaked rag. Then, reapply the disinfectant and allow for the recommended
contact time before wiping down the surfaces.[5] If the disinfectant is corrosive, rinse with
water followed by 20% isopropanol or ethanol.[5]

Emergency Protocol: Spill Response

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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